N1-((1-methylpiperidin-4-yl)methyl)-N2-(2-(methylthio)phenyl)oxalamide
Description
N1-((1-methylpiperidin-4-yl)methyl)-N2-(2-(methylthio)phenyl)oxalamide, also known as MP-286, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine.
Scientific Research Applications
Drug Design
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Anticancer Activity
Piperidine derivatives are being utilized in different ways as anticancer agents . For example, N-Methylpiperidin-4-one derivatives have shown promising results in the treatment of endometrial cancer .
Antiviral Activity
Piperidine derivatives have also been studied for their antiviral properties . The unique structure of these compounds allows them to interfere with the replication process of certain viruses.
Antimalarial Activity
The antimalarial activity of piperidine derivatives is another area of interest in scientific research . These compounds can disrupt the life cycle of the malaria parasite, providing a potential treatment option.
Antimicrobial and Antifungal Activity
Piperidine derivatives have been found to exhibit antimicrobial and antifungal activities . This makes them potential candidates for the development of new antibiotics and antifungal drugs.
Anti-inflammatory and Analgesic Activity
Piperidine derivatives have been used as anti-inflammatory and analgesic agents . They can help reduce inflammation and pain, making them useful in the treatment of conditions like arthritis.
Antipsychotic Activity
Piperidine derivatives have shown potential as antipsychotic agents . They can help manage symptoms of mental disorders such as schizophrenia.
Anticoagulant Activity
Lastly, piperidine derivatives have been studied for their anticoagulant properties . They can prevent blood clots, making them potentially useful in the treatment of conditions like deep vein thrombosis and stroke.
properties
IUPAC Name |
N-[(1-methylpiperidin-4-yl)methyl]-N'-(2-methylsulfanylphenyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O2S/c1-19-9-7-12(8-10-19)11-17-15(20)16(21)18-13-5-3-4-6-14(13)22-2/h3-6,12H,7-11H2,1-2H3,(H,17,20)(H,18,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGBZTYZZEYUPGG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)CNC(=O)C(=O)NC2=CC=CC=C2SC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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